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Compound of Interest

Compound Name: Pyrrolidin-2-ylmethanol

Cat. No.: B129387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Pyrrolidin-
2-ylmethanol (CAS No. 498-63-5), a versatile chiral building block used in the synthesis of

various pharmaceutical compounds. Adherence to these guidelines is critical to ensure the

safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
Pyrrolidin-2-ylmethanol is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard statements.

Table 1: GHS Classification

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory tract irritation)
3

Flammable Liquids 4

Source:[1][2][3]
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Table 2: Hazard Statements

Code Statement

H315 Causes skin irritation.[1][3][4]

H319 Causes serious eye irritation.[1][3][4]

H335 May cause respiratory irritation.[1][2][3][4]

H227 Combustible liquid.[1][2]

Signal Word: Warning[1][3][4]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Pyrrolidin-2-ylmethanol
is essential for its safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C5H11NO

Molecular Weight 101.15 g/mol [1]

Appearance Solid or semi-solid or lump or liquid

Boiling Point 87 - 88 °C (1,013 hPa)

Density 0.852 g/cm3 (25 °C)

Partition Coefficient (n-octanol/water) log Pow: 0.22 (25 °C)[5]

Storage Temperature Room temperature, keep in a dark, dry place.

Safe Handling and Experimental Protocols
Proper handling procedures are paramount to minimize exposure and prevent accidents. The

following protocols are derived from standard safety data sheets.
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Engineering Controls
Ventilation: Always handle Pyrrolidin-2-ylmethanol in a well-ventilated area. Use of a

chemical fume hood is strongly recommended to keep airborne concentrations low.[4][6][7]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[4][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when working with this compound.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and/or a face

shield.[4][5][6]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber), a lab coat, and closed-toe shoes.[4][5]

[6][7]

Respiratory Protection

If ventilation is inadequate or if there is a risk of

inhaling vapors or aerosols, use a NIOSH-

approved respirator with an appropriate

cartridge.[5][8]

General Handling Precautions
Avoid contact with skin, eyes, and clothing.[4][6]

Wash hands thoroughly after handling.[4][6][7]

Do not eat, drink, or smoke in the laboratory.[5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8][9]

Ground and bond containers and receiving equipment to prevent static discharge.[5][9]
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Use only non-sparking tools.[5][9]

Keep the container tightly closed when not in use.[5][6][7]

Store in a cool, dry, and well-ventilated area away from incompatible materials.[6][7]

Emergency Procedures
In the event of an emergency, follow these procedures promptly.

First-Aid Measures
Table 5: First-Aid Procedures

Exposure Route First-Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[3][4]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
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Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as

described in Table 4. Ensure adequate ventilation. Remove all sources of ignition.[5][6]

Containment and Clean-up: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth). Place the absorbed material into a suitable, labeled container for disposal. Do not

allow the product to enter drains or waterways.[4][6]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and actions for the safe handling of

Pyrrolidin-2-ylmethanol.
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Safe Handling Workflow for Pyrrolidin-2-ylmethanol

Start: Prepare to Handle
Pyrrolidin-2-ylmethanol

1. Assess Hazards
(Review SDS)

2. Implement Engineering Controls
(Fume Hood, Eyewash Station)

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Handle Chemical
(Avoid contact, ignition sources)

5a. Proper Storage
(Tightly sealed, cool, dry, ventilated) 5b. Decontaminate & Doff PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Pyrrolidin-2-ylmethanol.
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Emergency Response Protocol
This diagram outlines the steps to be taken in case of an accidental exposure or spill.

Caption: A protocol for responding to emergencies involving Pyrrolidin-2-ylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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